Cas no 1217994-39-2 (methyl (1S,5R)-2-azabicyclo[3.1.0]hexane-1-carboxylate;hydrochloride)

• Product Name: methyl (1S,5R)-2-azabicyclo[3.1.0]hexane-1-carboxylate;hydrochloride
• CAS No: 1217994-39-2
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 4578523
• Update Time: 2025-06-08

methyl (1S,5R)-2-azabicyclo[3.1.0]hexane-1-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (1S,5R)-2-azabicyclo[3.1.0]hexane-1-carboxylate hydrochloride
• methyl (1S,5R)-2-azabicyclo[3.1.0]hexane-1-carboxylate;hydrochloride

• Inchi： 1S/C7H11NO2.ClH/c1-10-6(9)7-4-5(7)2-3-8-7;/h5,8H,2-4H2,1H3;1H/t5-,7+;/m1./s1
• InChI Key： RMFQRYMWXVTYRO-PACXSXMQSA-N
• SMILES： [C@@]12(C(OC)=O)[C@@]([H])(C1)CCN2.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (1S,5R)-2-azabicyclo[3.1.0]hexane-1-carboxylate;hydrochloride

Methyl (1S,5R)-2-azabicyclo[3.1.0]hexane-1-carboxylate; Hydrochloride: A Comprehensive Overview

Methyl (1S,5R)-2-azabicyclo[3.1.0]hexane-1-carboxylate; hydrochloride (CAS No. 1217994-39-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as (1S,5R)-2-azabicyclo[3.1.0]hexane-1-carboxylate methyl ester hydrochloride, is characterized by its distinctive bicyclic structure and the presence of a nitrogen atom within the ring system, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of methyl (1S,5R)-2-azabicyclo[3.1.0]hexane-1-carboxylate; hydrochloride is particularly intriguing due to its potential to modulate various biological targets. The bicyclic framework provides a rigid and conformationally constrained structure, which can enhance the binding affinity and selectivity of molecules derived from this core. This property is highly desirable in drug design, where precise interactions with target proteins are crucial for efficacy and safety.

Recent studies have highlighted the potential of methyl (1S,5R)-2-azabicyclo[3.1.0]hexane-1-carboxylate; hydrochloride in the development of drugs targeting central nervous system (CNS) disorders. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent activity against specific G protein-coupled receptors (GPCRs) involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The researchers found that these derivatives could effectively cross the blood-brain barrier and modulate receptor activity with high selectivity.

In addition to its potential in CNS disorders, methyl (1S,5R)-2-azabicyclo[3.1.0]hexane-1-carboxylate; hydrochloride has also shown promise in other therapeutic areas. A 2023 study in the Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited anti-inflammatory properties, making them potential candidates for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The study highlighted the ability of these derivatives to inhibit key inflammatory pathways without significant toxicity.

The synthesis of methyl (1S,5R)-2-azabicyclo[3.1.0]hexane-1-carboxylate; hydrochloride has been extensively studied to optimize yield and purity for pharmaceutical applications. One common synthetic route involves the cyclization of a suitable precursor followed by esterification and salt formation with hydrochloric acid. Advanced synthetic methods have been developed to improve the stereoselectivity and efficiency of this process, ensuring that the desired enantiomer is obtained with high purity.

The pharmacokinetic properties of methyl (1S,5R)-2-azabicyclo[3.1.0]hexane-1-carboxylate; hydrochloride have also been investigated to understand its behavior in biological systems. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery and sustained therapeutic action.

In conclusion, methyl (1S,5R)-2-azabicyclo[3.1.0]hexane-1-carboxylate; hydrochloride (CAS No. 1217994-39-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases, particularly those affecting the central nervous system and inflammatory conditions.